Cas no 107191-55-9 (methyl 3-(aminooxy)propanoate)

• Product Name: methyl 3-(aminooxy)propanoate
• CAS No: 107191-55-9
• MF: C₄H₉NO₃
• MW: 119.119161367416
• CID: 2872057
• PubChem ID: 13547272
• Update Time: 2025-05-20

methyl 3-(aminooxy)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(aminooxy)propanoate
• DB-430952
• SCHEMBL1562398
• methyl3-(aminooxy)propanoate
• EN300-1068291
• 107191-55-9

• Inchi： 1S/C4H9NO3/c1-7-4(6)2-3-8-5/h2-3,5H2,1H3
• InChI Key： SDIZBADQRVUCDD-UHFFFAOYSA-N
• SMILES： O(CCC(=O)OC)N

Computed Properties

• Exact Mass: 119.058243149Da
• Monoisotopic Mass: 119.058243149Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 73.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid esters
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid esters

Additional information on methyl 3-(aminooxy)propanoate

Comprehensive Overview of Methyl 3-(aminooxy)propanoate (CAS No. 107191-55-9): Properties, Applications, and Innovations

Methyl 3-(aminooxy)propanoate (CAS No. 107191-55-9) is a specialized organic compound with a unique molecular structure, combining an ester group with an aminooxy functionality. This dual functionality makes it a versatile intermediate in synthetic chemistry, particularly in the development of pharmaceuticals, agrochemicals, and advanced materials. The compound's CAS number 107191-55-9 is a critical identifier for researchers and regulatory bodies, ensuring precise classification and safety compliance.

In recent years, the demand for aminooxy-containing compounds has surged due to their role in click chemistry and bioconjugation. Researchers are increasingly exploring methyl 3-(aminooxy)propanoate for its ability to form stable oxime linkages, a feature highly valued in drug delivery systems and protein engineering. This aligns with the growing trend of targeted therapeutics and precision medicine, where controlled molecular interactions are paramount.

The synthesis of methyl 3-(aminooxy)propanoate typically involves the reaction of methyl acrylate with hydroxylamine derivatives, followed by purification steps to achieve high purity. Its physicochemical properties, such as solubility in polar solvents and moderate stability under ambient conditions, make it suitable for laboratory and industrial-scale applications. Analytical techniques like HPLC and NMR spectroscopy are commonly employed to verify its purity and structural integrity.

One of the most discussed applications of CAS 107191-55-9 is in the field of bioconjugation, where it serves as a linker for attaching small molecules to proteins or antibodies. This is particularly relevant in the development of antibody-drug conjugates (ADCs), a hot topic in oncology research. The compound's ability to form covalent bonds under mild conditions minimizes damage to sensitive biomolecules, a key advantage over traditional crosslinking agents.

From an environmental perspective, methyl 3-(aminooxy)propanoate is considered a green chemistry candidate due to its potential for reduced waste generation in synthetic pathways. Innovations in catalytic processes further enhance its sustainability profile, addressing the pharmaceutical industry's push toward eco-friendly manufacturing. These aspects resonate with global initiatives like the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

In the context of market trends, the compound's niche applications have led to increased interest from specialty chemical suppliers. Searches for "methyl 3-(aminooxy)propanoate supplier" or "CAS 107191-55-9 price" reflect its commercial relevance. However, users should note that pricing and availability may vary based on purity grades (e.g., >98% for research vs. >95% for industrial use).

Future research directions for 107191-55-9 may explore its utility in nanotechnology and smart materials, such as stimuli-responsive polymers. Its compatibility with photoactivation techniques could open doors for light-controlled drug release systems, a trending area in biomedical engineering. Collaborative studies between academia and industry will likely drive these innovations forward.

For laboratories handling methyl 3-(aminooxy)propanoate, standard safety protocols for organic compounds apply, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under typical conditions, its reactivity with carbonyl groups warrants careful handling to prevent unintended side reactions.

In summary, methyl 3-(aminooxy)propanoate (CAS No. 107191-55-9) exemplifies the intersection of chemical innovation and practical applications. Its role in advancing bioconjugation technologies and alignment with sustainability goals positions it as a compound of enduring scientific and industrial significance. As research continues to uncover new functionalities, its impact across multiple disciplines is expected to grow exponentially.